![molecular formula C21H18N2O3S2 B2942176 N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide CAS No. 1797761-76-2](/img/structure/B2942176.png)
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide, also known as BTMPO, is a novel compound that has gained much attention in scientific research due to its potential therapeutic applications. BTMPO is a synthetic compound that belongs to the class of oxalamides and has shown promising results in various studies.
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been studied extensively for their biological activity . They have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Mode of Action
It is known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .
Biochemical Pathways
Given the broad range of biological activities exhibited by thiophene derivatives, it can be inferred that multiple pathways could potentially be affected .
Result of Action
Based on the known biological activities of thiophene derivatives, it can be inferred that the compound may have potential therapeutic effects in various disease conditions .
Advantages and Limitations for Lab Experiments
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also shown high stability in various conditions. However, the limitations of N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide include its low solubility in water, which can make it difficult to use in certain experiments. It also has a high melting point, which can make it challenging to handle.
Future Directions
There are several future directions for N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide research. One direction is to investigate its potential as a therapeutic agent for other diseases such as diabetes and cardiovascular diseases. Another direction is to optimize its synthesis method to improve its yield and purity. N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide can also be used as a lead compound to develop more potent and selective inhibitors of protein kinases and histone deacetylases. Finally, the potential of N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide as a diagnostic tool for cancer and neurodegenerative diseases can be explored.
Conclusion:
In conclusion, N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide is a novel compound that has shown promising results in various scientific research applications. Its potential as a therapeutic agent for cancer and neurodegenerative diseases has been extensively studied. N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide exerts its therapeutic effects by inhibiting the activity of protein kinases and histone deacetylases. It has several advantages for lab experiments but also has limitations. The future directions for N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide research include investigating its potential for other diseases, optimizing its synthesis method, developing more potent and selective inhibitors, and exploring its potential as a diagnostic tool.
Synthesis Methods
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide is synthesized by reacting 5-benzoyl-2-thiophenemethylamine with 3-(methylthio)benzoyl chloride in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then treated with oxalyl chloride and triethylamine to obtain N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide. This synthesis method has been optimized to yield high purity and yield of N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide.
Scientific Research Applications
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide has been extensively studied for its potential therapeutic applications. It has shown promising results in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
N-[(5-benzoylthiophen-2-yl)methyl]-N'-(3-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3S2/c1-27-16-9-5-8-15(12-16)23-21(26)20(25)22-13-17-10-11-18(28-17)19(24)14-6-3-2-4-7-14/h2-12H,13H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGKYTQGIOFRYCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((5-benzoylthiophen-2-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.